molecular formula C9H14N2 B101726 3,5-Diethyl-2-methylpyrazine CAS No. 18138-05-1

3,5-Diethyl-2-methylpyrazine

Cat. No. B101726
CAS RN: 18138-05-1
M. Wt: 150.22 g/mol
InChI Key: MRWLZECVHMHMGI-UHFFFAOYSA-N
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Description

3,5-Diethyl-2-methylpyrazine is a chemical compound with the molecular formula C9H14N2 . It has an average mass of 150.221 Da and a monoisotopic mass of 150.115692 Da . This compound is used as a flavoring agent and is known to have a nutty type odor and flavor .


Synthesis Analysis

The synthesis of alkylpyrazines, such as 3,5-Diethyl-2-methylpyrazine, often involves certain bacteria. For instance, Bacillus subtilis has been found to produce 2,5-Dimethylpyrazine and 2,3,5-Trimethylpyrazine . Another study identified a mechanism involving l-Threonine-3-Dehydrogenase for the production of 2,5-Dimethylpyrazine .


Molecular Structure Analysis

The molecular structure of 3,5-Diethyl-2-methylpyrazine consists of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with ethyl groups at the 3 and 5 positions and a methyl group at the 2 position .

Scientific Research Applications

1. Synthesis and Quantification in Complex Matrices

3,5-Diethyl-2-methylpyrazine, as part of the alkylpyrazine group, is significant in aroma studies. For instance, a study focused on the synthesis of deuterium-labeled alkylpyrazines, including 2,3-diethyl-5-methylpyrazine, for their use in stable isotope dilution assays (SIDA). This method enables accurate and precise quantification of aroma components in complex food matrices like peanut butter, cocoa powder, and instant coffee, where these compounds are present in low concentrations but contribute significantly to the flavor profile (Fang & Cadwallader, 2013).

2. Role in Aroma Formation

3,5-Diethyl-2-methylpyrazine and its derivatives are key in the formation of aroma compounds. A study examining the formation of aroma compounds from reactions involving l-ascorbic acid and amino acids like l-threonine and l-serine identified several alkylpyrazines, including 3,5-diethyl-2-methylpyrazine. These compounds were particularly abundant in systems with l-threonine, indicating their crucial role in the development of certain aromas (Yu & Zhang, 2010).

3. Environmental Applications

3,5-Diethyl-2-methylpyrazine has also been studied for environmental applications. Research involving Mycobacterium sp. Strain DM-11 demonstrated the bacterium's ability to degrade 2,3-diethyl-5-methylpyrazine, using it as a sole carbon and energy source. This discovery is relevant for the bioremediation of waste gases from food industries, showcasing the potential environmental benefits of understanding and utilizing the biochemical pathways of such microorganisms (Rappert et al., 2006).

Future Directions

The future directions for research on 3,5-Diethyl-2-methylpyrazine could involve further exploration of its synthesis, chemical reactions, and potential applications. Given its role as a flavoring agent, studies could investigate its impact on sensory perception and potential uses in food and beverage industries .

properties

IUPAC Name

3,5-diethyl-2-methylpyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2/c1-4-8-6-10-7(3)9(5-2)11-8/h6H,4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRWLZECVHMHMGI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CN=C(C(=N1)CC)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70171130
Record name 3,5-Diethyl-2-methylpyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70171130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

colourless to slightly yellow liquid with a nutty, meaty, vegetable odour
Record name 3,5-Diethyl-2-methylpyrazine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/723/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Boiling Point

95.00 °C. @ 14.00 mm Hg
Record name 3,5-Diethyl-2-methylpyrazine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032946
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Solubility

slightly, slightly soluble in water; soluble in oils, organic solvents, miscible at room temperature (in ethanol)
Record name 3,5-Diethyl-2-methylpyrazine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032946
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.
Record name 3,5-Diethyl-2-methylpyrazine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/723/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.944-0.954
Record name 3,5-Diethyl-2-methylpyrazine
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/723/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Product Name

3,5-Diethyl-2-methylpyrazine

CAS RN

18138-05-1
Record name 3,5-Diethyl-2-methylpyrazine
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Record name 3,5-Diethyl-2-methylpyrazine
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Record name 3,5-Diethyl-2-methylpyrazine
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Record name 3,5-diethyl-2-methylpyrazine
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Record name 3,5-DIETHYL-2-METHYLPYRAZINE
Source FDA Global Substance Registration System (GSRS)
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Record name 3,5-Diethyl-2-methylpyrazine
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032946
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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